Cas no 828932-93-0 (2-Naphthalenecarboxylic acid, 4-(acetyloxy)-5,6,8-trimethoxy-, methylester)

• Product name: 2-Naphthalenecarboxylic acid, 4-(acetyloxy)-5,6,8-trimethoxy-, methylester
• CAS No: 828932-93-0
• MF: C₁₇H₁₈O₇
• MW: 334.32062
• CID: 680383
• PubChem ID: 11198404

2-Naphthalenecarboxylic acid, 4-(acetyloxy)-5,6,8-trimethoxy-, methylester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 4-(acetyloxy)-5,6,8-trimethoxy-, methylester
• 4-(ACETYLOXY)-5,6,8-TRIMETHOXY-2-NAPHTHALENECARBOXYLIC ACID METHYL ESTER
• Methyl 4-acetoxy-5,6,8-trimethoxy-2-naphthoate
• 2-Naphthalenecarboxylic acid, 4-(acetyloxy)-5,6,8-trimethoxy-, methyl ester
• 2-Naphthalenecarboxylic acid,4-(acetyloxy)-5,6,8-trimethoxy-,methyl ester
• 828932-93-0

• Inchi： InChI=1S/C17H18O7/c1-9(18)24-13-7-10(17(19)23-5)6-11-12(20-2)8-14(21-3)16(22-4)15(11)13/h6-8H,1-5H3
• InChI Key： LPBJHOWJKRQDLY-UHFFFAOYSA-N
• SMILES： CC(=O)OC1=CC(=CC2=C1C(=C(C=C2OC)OC)OC)C(=O)OC

Computed Properties

• Exact Mass: 334.10525291g/mol
• Monoisotopic Mass: 334.10525291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.3Ų